Cadmium carbonate

• IUPAC Name: cadmium(2+);carbonate
• InChI: InChI=1S/CH2O3.Cd/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key: GKDXQAKPHKQZSC-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[Cd+2]
• Molecular Formula: CdCO3, CCdO3
• DSSTOX Substance ID: DTXSID60883417
• Molecular Weight: 172.42 g/mol
• Physical Description: White solid; [Hawley] White odorless powder; [MSDSonline]
• Solubility: Soluble in concentrated solutions of ammonium salts, dilute acids., Soluble in acid, Insoluble in water
• Density: 5.026 g/cu cm
• Impurities: Lead, zinc, and iron are present as impurities. Higher purity grades are available ...
• Color/Form: White, hexagonal crystals, White, amorphous powder, Powder or rhombohedral leaflets
• CAS RN: 513-78-0, 93820-02-1
• Melting Point: 500 °C (decomposes)

Description

Cadmium carbonate is an inorganic compound that is composed of cadmium and carbonate ions. It is a white powder that is insoluble in water and is used in a variety of applications including pigments, catalysts, and flame retardants. This compound is also used in the production of cadmium oxide and other cadmium compounds. This compound has been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research.

Scientific Research Applications

Optoelectronics and Semiconductor Fabrication

Cadmium carbonate is utilized in the field of optoelectronics and semiconductors. Research has shown that the optimization of this compound (CdCO₃) films using chemical bath deposition (CBD) methods leads to the effective synthesis of films with rhombohedral crystalline structures. These films serve as precursors for producing various cadmium-derived semiconductors like CdSe, CdTe, and CdO, which are highly sought after for their applications in optoelectronics. The films exhibit specific physical properties such as a bandgap of 3.78 eV and surface morphology characterized by microstructures with a deltoid shape (Heredia-Cancino et al., 2022).

Environmental Remediation

This compound is also researched for its potential in environmental remediation, particularly in immobilizing hazardous substances. For instance, nanoscale carbonate hydroxyapatite synthesized by ureolytic bacteria has shown remarkable efficiency in immobilizing Cd²⁺. The unique nano-flaky structure of the material contributes to its rapid adsorption and high adsorption capacity for Cd²⁺. This indicates a promising eco-friendly approach for heavy metal bioremediation in polluted environments (Xing et al., 2021).

Biomineralization and Pollution Mitigation

Studies on the biomineralization of urease-producing bacteria have highlighted the potential of CdCO₃ in remedying cadmium-contaminated environments. Certain bacteria strains have demonstrated the ability to effectively reduce the bioavailability and mobility of cadmium in contaminated soils, converting a toxic pollutant into a less harmful form. This process, based on the decomposition of substrate urea, showcases a sustainable method to tackle heavy metal pollution (Zhao et al., 2019).

Photocatalysis and Hydrogen Production

This compound is involved in the synthesis of photocatalysts, such as heterojunction hollow nanotubes of g-C3N4/CdS, which enhance the performance of hydrogen production under visible light. The special morphology and binary heterojunction nature of these photocatalysts improve photohydrolysis hydrogen production, demonstrating the role of cadmium-based materials in developing clean and green energy technologies (Li et al., 2020).

Safety and Hazards

Cadmium is a highly toxic carcinogenic that is harmful to most of the body’s systems, especially to the lungs, bones, and kidneys. Exposure to low levels of cadmium in air, food, water, and particularly in tobacco smoke over time may build up cadmium in the kidneys and cause kidney disease and fragile bones.

Future Directions

The future perspectives of Cadmium Carbonate include genetic engineering, bioelectrochemical system, microbial aggregates, and biosorption of cadmium by algae. The potential of microbial-induced carbonate precipitation (MICP) as a viable method for heavy metal remediation offers promising results for the removal of a variety of heavy metal contaminants from contaminated environments.

Mechanism of Action

Target of Action

Cadmium carbonate, like other forms of cadmium, primarily targets cellular components such as mitochondria and DNA . It also interferes with cellular signaling pathways and disrupts Ca2+ signaling . Cadmium is known to have toxic effects on various organs in humans .

Mode of Action

This compound interacts with its targets, leading to a series of biochemical and molecular changes. It induces oxidative stress , disrupts the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . It also interferes with signaling pathways like Mitogen-Activated Protein Kinase (MAPK) , Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) , and Tumor Protein 53 (p53) pathways . These interferences contribute to pathological conditions and carcinogenesis .

Biochemical Pathways

This compound affects several biochemical pathways. It induces oxidative stress and disrupts Ca2+ signaling . It also impacts signaling pathways like MAPK , NF-κB , and p53 . Cadmium’s interference with these pathways contributes to pathological conditions and carcinogenesis . The epigenetic effects of cadmium, including DNA methylation and histone modifications , are also significant, explaining its long-term impact on gene expression and disease manifestation .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of cadmium are complex. Cadmium can endure in solution via water-soluble complexes and interacts with dissolved organic matter . It is highly persistent in the environment and can accumulate in soils, sediments, and organisms, leading to potential biomagnification along the food chain .

Result of Action

The molecular and cellular effects of this compound’s action are extensive. It causes damage at the cellular and tissue levels . The role of cadmium in inducing oxidative stress—a pivotal mechanism behind its toxicity—is significant . It disrupts the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . It also contributes to pathological conditions and carcinogenesis .

Action Environment

Environmental factors significantly influence the action, efficacy, and stability of this compound. Industrial processes, mining activities, and agricultural practices are significant contributors to cadmium contamination in the environment, impacting soil, water, and air quality . Atmospheric deposition of combustion emissions and urbanization also play crucial roles in the dissemination of cadmium pollutants . These diverse anthropogenic activities can lead to the release of cadmium into the environment through various pathways, posing risks to ecosystems and human health .

Q & A

Q1: What is the molecular formula and weight of Cadmium carbonate?

A1: this compound has the molecular formula CdCO3 and a molecular weight of 172.42 g/mol.

Q2: What spectroscopic techniques have been used to characterize this compound?

A2: Several techniques have been employed, including:

• Infrared (IR) Spectrometry: Used to identify the presence of carbonate groups and study the mode of linkage in this compound complexes. []
• Powder X-ray Diffraction (XRD): Confirms the formation of this compound by detecting both oxide and carbonate phases, demonstrating their inter-dependency during carbon dioxide capture. [] It's also been used to determine crystal system and lattice parameters. []
• X-ray Reflectivity (XR): Reveals the evolution of strain and structure in this compound overgrowths as a function of film thickness. []
• X-ray Absorption Spectroscopy (XAS): Used to investigate the local environment of Cadmium in hydrozincite, suggesting a structure similar to this compound but distinct from otavite. []

Q3: How does the solubility of this compound change with temperature?

A3: this compound exhibits unusual solubility behavior. [] found that its solubility increases with decreasing temperature within the range of 5-40 °C. This characteristic has implications for its use, particularly in applications involving low temperatures.

Q4: Can this compound be used as a carbon dioxide sorbent?

A4: Yes, Cadmium oxide doped with alkali metal halides, particularly sodium iodide, exhibits significant carbon dioxide sorption capacity. [] showed that this mixture can reversibly bind up to 24 wt% carbon dioxide at 250-300°C, converting almost stoichiometrically to this compound.

Q5: How does ball milling affect the thermal decomposition of this compound?

A5: Interestingly, [, ] found that intensive ball milling in a planetary ball mill had no significant effect on the thermal decomposition of this compound, although it did slightly influence the decomposition of basic zinc carbonate.

Q6: What is the role of this compound in glycosylation reactions?

A6: this compound has shown efficacy as a catalyst in glycosylation reactions, facilitating the synthesis of various compounds:

• Spirostanol Glycosides: [] reported its successful use in synthesizing these compounds in satisfactory yields.
• Saponins: A series of saponins were efficiently synthesized using this compound as a catalyst in acetonitrile. []
• Methoxyestrogen glucuronide acetate-methyl esters: this compound enabled the synthesis of these compounds, which are potential metabolites of female hormones. []

Q7: How does the choice of promoter affect the stereoselectivity of Koenigs–Knorr reactions involving this compound?

A7: [] compared different promoters, including this compound, in Koenigs–Knorr reactions. They found that this compound resulted in lower selectivity for β-glucoside formation compared to silver oxide, highlighting the influence of the promoter on reaction outcomes.

Q8: What are the health risks associated with this compound exposure?

A8: this compound exposure, particularly through inhalation of dust, can lead to chronic cadmium poisoning. [] described a case study of a pigment worker exposed to this compound dust, showcasing the compound's toxicity.

Q9: How does the presence of the zona radiata in Atlantic salmon embryos influence Cadmium uptake and toxicity?

A9: Research on Atlantic salmon embryos [] showed that intact zona radiata (egg capsule) increased Cadmium toxicity and uptake compared to embryos with the zona radiata removed. This difference was attributed to faster cadmium absorption in the presence of the capsule.

Q10: Can microbial activity contribute to this compound formation in the environment?

A10: Yes, [] demonstrated that microorganisms enriched from rhodoliths could mediate the precipitation of this compound nanoparticles from Cadmium-contaminated water. This finding suggests a potential bioremediation role for these microorganisms.

Q11: How does Cadmium interact with hydrozincite in a contaminated environment?

A11: [] studied a naturally occurring hydrozincite system and found that while hydrozincite can remove Cadmium from contaminated water, the binding is weak and Cadmium is released at a higher rate than Zinc. This suggests a limited potential for hydrozincite in controlling Cadmium mobility in natural settings.

Q12: What is the potential application of this compound in hydrogen production?

A12: this compound plays a crucial role in the Cadmium-Cadmium carbonate cycle for thermochemical hydrogen production. [, ] explored this process, focusing on the reaction of Cadmium with water and carbon dioxide to produce this compound and hydrogen.

Q13: How does this compound contribute to the understanding of mineral nucleation?

A13: [] used this compound's epitaxial growth on calcite to study heterogeneous nucleation. Their research revealed a two-stage process involving a precursor phase that transforms into otavite, providing insights into mineral formation mechanisms.

Q14: Can this compound be recycled from industrial waste?

A14: Yes, a cyclic leaching process has been developed to recover Cadmium from nickel-cadmium batteries. [] This process involves converting leached Cadmium into this compound, highlighting its potential for resource recovery and waste management.